N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide

• IUPAC Name: N-(5-chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C18H13ClN4O/c19-15-4-3-14(9-20)17(8-15)23(11-12-1-2-12)18(24)13-5-6-22-16(7-13)10-21/h3-8,12H,1-2,11H2
• InChI Key: JOZQBJBRDXMAPT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(C2=C(C=CC(=C2)Cl)C#N)C(=O)C3=CC(=NC=C3)C#N
• Molecular Formula: C18H13ClN4O
• Molecular Weight: 336.8 g/mol

Description

“N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide” is an organic compound containing a pyridine ring, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one methine group (=CH−) replaced by a nitrogen atom. The molecule also contains amide, nitrile, and chloro groups, which can significantly influence its reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridine ring, followed by the introduction of the amide, nitrile, and chloro groups. Without specific literature or resources, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a pyridine ring substituted with a cyano group and a carboxamide group. There is also a phenyl ring substituted with a chloro group and a cyano group. The exact structure would depend on the positions of these substituents on the rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing cyano and chloro groups and the electron-donating methyl group. The presence of the amide could also facilitate certain reactions, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and nitrile groups could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it would interact with biological systems in a specific way to exert its effects.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of preliminary studies. For example, if it shows promise as a pharmaceutical, future research could involve animal testing or clinical trials.